Cas no 1109226-43-8 (2-Propyl-5-(pyrimidin-5-yl)thiazole)

• Product Name: 2-Propyl-5-(pyrimidin-5-yl)thiazole
• CAS No: 1109226-43-8
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 1081740
• PubChem ID: 25214621
• Update Time: 2025-11-01

2-Propyl-5-(pyrimidin-5-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Propyl-5-(pyrimidin-5-yl)thiazole
• 2-propyl-5-pyrimidin-5-yl-1,3-thiazole
• DB-365298
• 5-(2-Propyl-1,3-thiazol-5-yl)pyrimidine
• SB60343
• 1109226-43-8
• DTXSID60649136

• Inchi： 1S/C10H11N3S/c1-2-3-10-13-6-9(14-10)8-4-11-7-12-5-8/h4-7H,2-3H2,1H3
• InChI Key： UUUJMULRIJDFTF-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CCC)C1=CN=CN=C1

Computed Properties

• Exact Mass: 205.06736854g/mol
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Propyl-5-(pyrimidin-5-yl)thiazole

Introduction to 2-Propyl-5-(pyrimidin-5-yl)thiazole (CAS No. 1109226-43-8)

2-Propyl-5-(pyrimidin-5-yl)thiazole, a compound with the CAS number 1109226-43-8, is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a thiazole ring and a pyrimidine moiety, both of which are known for their biological activities.

The chemical structure of 2-Propyl-5-(pyrimidin-5-yl)thiazole consists of a thiazole ring, which is a five-membered ring containing one sulfur and one nitrogen atom, and a pyrimidine ring, a six-membered ring with two nitrogen atoms. The propyl group attached to the thiazole ring adds to the compound's lipophilicity, which can influence its pharmacokinetic properties.

Recent research has highlighted the potential of 2-Propyl-5-(pyrimidin-5-yl)thiazole in various therapeutic areas. One notable application is in the development of anticancer agents. Studies have shown that this compound can exhibit potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle regulation and DNA replication.

In addition to its anticancer properties, 2-Propyl-5-(pyrimidin-5-yl)thiazole has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The pharmacological profile of 2-Propyl-5-(pyrimidin-5-yl)thiazole has been further explored through in vitro and in vivo studies. These studies have provided valuable insights into its bioavailability, metabolism, and toxicity. For instance, oral administration of the compound has shown good bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further drug development.

In terms of safety, preclinical studies have indicated that 2-Propyl-5-(pyrimidin-5-yl)thiazole is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments typically include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of 2-Propyl-5-(pyrimidin-5-yl)thiazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 5-bromopyrimidine with 2-propylthioacetic acid followed by cyclization under appropriate conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The potential applications of 2-Propyl-5-(pyrimidin-5-yl)thiazole extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of novel functional materials. For example, its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices.

In conclusion, 2-Propyl-5-(pyrimidin-5-yl)thiazole (CAS No. 1109226-43-8) is a versatile compound with significant potential in various fields, including pharmaceuticals and materials science. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in modern chemistry and biology.